Cas no 27074-03-9 (6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 27074-03-9
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD00044065
• CID: 53072
• PubChem ID: 113347
• Update Time: 2025-08-04

6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1,2-Dihydro-1,4-dimethyl-6-hydroxy-2-oxonicotinonitrile
• 1,2-Dihydro-6-hydroxy-1,4-dimethyl-2-oxo-3-pyridinecarbonitrile
• 1,4-dimethyl-2-iodobenzene
• 1,4-dimethyl-2-keto-3-cyano-6-hydroxy-1,2-dihydropyridine
• 1,4-dimethyl-3-cyano-6-hydroxy-2-pyridone
• 1-Iodo-2,5-dimethylbenzene
• 1-methyl-2-keto-3-cyano-4-methyl-6-hydroxy-1,2-dihydropyridine
• 1-methyl-3-cyano-4-methyl-6-hydroxy-2-pyridone
• 2,5-Dimethyliodobenzene
• 2-iodo-4-xylene
• Benzene,2-iodo-1,4-dimeth
• N-methyl-3-cyano-4-methyl-6-hydroxypyrid-2-one
• Z56913114
• 2-hydroxy-1,4-dimethyl-6-oxopyridine-3-carbonitrile
• W-110685
• SB84685
• 1,6-DIHYDRO-2-HYDROXY-1,4-DIMETHYL-6-OXO-3-PYRIDINECARBONITRILE
• 2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-3-pyridinecarbonitrile
• N-methyl-3-cyano-6-hydroxy-4-methyl-2-pyridone
• CS-0215909
• 1,2-Dihydro-6-hydroxy-1,4-dimethyl-2-oxonicotinonitrile
• F1673-6302
• MFCD00044065
• FT-0638668
• Oprea1_715693
• SCHEMBL4614217
• 1,4-Dimethyl-3-cyano-6-hydroxypyrid-2-one
• AT19263
• 1,4-dimethyl-2-hydroxy-5-cyano-6-pyridone
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-
• DTXSID201176121
• 39621-10-8
• 27074-03-9
• EN300-30842
• 1,4-Dimethyl-2,6-dioxo-1,2,5,6-tetrahydropyrimidine-3-carbonitrile
• 6-hydroxy-1,4-dimethyl-2-oxohydropyridine-3-carbonitrile
• 3-cyano-1,4-dimethyl-6-hydroxy-2-pyridone
• 2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
• AKOS000295352
• SCHEMBL8984149
• Nicotinonitrile, 1,2-dihydro-1,4-dimethyl-6-hydroxy-2-oxo-
• AKOS000286773
• A818908
• N-METHYL-3-AMINOCARBONYL-6-HYDROXY-4-METHYL-2-PYRIDONE
• EINECS 248-209-8
• Nicotinonitrile, 1,2-dihydro-6-hydroxy-1,4-dimethyl-2-oxo-
• BRN 0474348
• HMS1765J10
• AMY14649
• 3-Pyridinecarbonitrile, 1,2-dihydro-1,4-dimethyl-2-oxo-
• 95DJX4A8E7
• STK868975
• PJKGLFXXEKCAIE-UHFFFAOYSA-N
• DB-047155
• ALBB-023285

• MDL： MFCD00044065
• Inchi： 1S/C8H8N2O2/c1-5-3-7(11)10(2)8(12)6(5)4-9/h3,12H,1-2H3
• InChI Key： PJKGLFXXEKCAIE-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C)=CC(N1C)=O

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.3
• Melting Point: 273-284°C
• Refractive Index: 1.58
• PSA: 66.02000
• LogP: 0.27098

6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile: Properties, Applications, and Market Insights

6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 27074-03-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, featuring a pyridine core with hydroxyl, methyl, and cyano functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, especially in the development of novel bioactive molecules.

The molecular structure of 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile includes a dihydropyridine scaffold, which is a common motif in many biologically active compounds. The presence of the hydroxy group at the 6-position and the cyano group at the 3-position enhances its reactivity, making it a versatile intermediate in organic synthesis. Its CAS number 27074-03-9 is frequently searched in chemical databases, reflecting its importance in research and industrial applications.

One of the key areas where 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile finds application is in the pharmaceutical industry. The compound's structural features make it a promising candidate for the development of new drugs, particularly those targeting neurological and metabolic disorders. Recent studies have explored its potential as a precursor for antioxidant and anti-inflammatory agents, aligning with the growing demand for treatments for chronic diseases. Additionally, its role in the synthesis of heterocyclic compounds has been highlighted in several patents, underscoring its commercial value.

In agrochemical research, 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been investigated for its potential as a building block for pesticides and herbicides. The compound's ability to interact with biological systems makes it a valuable tool for designing crop protection agents. With the increasing focus on sustainable agriculture, researchers are exploring eco-friendly derivatives of this compound to address global food security challenges.

The synthesis of 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These innovations are particularly relevant in the context of green chemistry, where reducing waste and energy consumption is a priority.

Market trends indicate a rising demand for 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, driven by its applications in high-growth industries. Pharmaceutical companies are investing in the development of novel derivatives, while agrochemical firms are leveraging its properties to create next-generation crop protection solutions. The compound's CAS 27074-03-9 is often referenced in market reports, highlighting its economic significance.

From a regulatory perspective, 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is subject to standard safety and handling protocols. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 27074-03-9) is a compound of significant scientific and industrial interest. Its unique chemical properties, coupled with its applications in pharmaceuticals and agrochemicals, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this molecule, its role in addressing global challenges in health and agriculture is expected to grow.